3-(Chlorosulfonyl)-4-ethylbenzoic acid
Overview
Description
3-(Chlorosulfonyl)benzoic acid is a sulfonyl halide . It participates in the synthesis of novel anthranilic acid class of PPARδ (Peroxisome proliferator-activated receptor δ) partial agonists .
Synthesis Analysis
Chlorosulfonyl isocyanate (CSI) is used in organic synthesis . It’s a versatile reagent and displays excellent reactivity versus compounds with different functional groups such as amines, alcohols, olefins, carboxylic acids, thiols, epoxides etc .Chemical Reactions Analysis
CSI is widely used as a key intermediate for the insertion of the sulfamoyl moiety in various compounds . It reacts with different functional groups such as amines, alcohols, olefins, carboxylic acids, thiols, epoxides etc .Physical And Chemical Properties Analysis
3-(Chlorosulfonyl)benzoic acid is a white to light beige crystalline powder . Its molecular weight is 220.63 g/mol .Scientific Research Applications
1. Lanthanide Complexes and Luminescent Properties
3-(Chlorosulfonyl)-4-ethylbenzoic acid derivatives have been explored for creating lanthanide complexes with luminescent properties. For example, a study synthesized lanthanide complexes using the 4-ethylbenzoic acid ligand, demonstrating significant luminescent characteristics (Ye et al., 2010). Another research developed lanthanide 4-ethylbenzoic acid complexes with terpyridine, showcasing characteristic luminescence suitable for various applications (Huo et al., 2016).
2. Surface Micromachined MEMS
In micro-electromechanical systems (MEMS), this compound is used in the preparation of specific compounds. A process involving 3-(Chlorosulfonyl)benzoic acid was outlined for preparing 3-sulfobenzoic acid and its alkali metal salts, crucial for certain MEMS applications (Gao & Sarma, 2001).
3. Antimicrobial Activity
This chemical is also employed in synthesizing compounds with antimicrobial properties. For instance, research on bifunctional sulfonamide-amide derivatives, synthesized using a compound related to this compound, showed significant antibacterial and antifungal activities (Abbavaram & Reddyvari, 2013).
4. Catabolism of Alkylbenzoates
The compound has been involved in studies related to the catabolism of alkylbenzoates. Research indicated its utility in the genetic manipulation of microbial catabolic pathways, enabling the acceleration of biodegradative processes for environmental management (Ramos et al., 1987).
5. Environmental Chemistry
Studies in environmental chemistry have also utilized derivatives of this compound. Research into the chlorination by-products formation and chlorine consumption in model compounds, including carboxylic group substituted compounds, highlighted the relevance of such compounds in understanding environmental dynamics (Chang et al., 2006).
Safety and Hazards
properties
IUPAC Name |
3-chlorosulfonyl-4-ethylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO4S/c1-2-6-3-4-7(9(11)12)5-8(6)15(10,13)14/h3-5H,2H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKNKEPXGRHVXFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
500596-03-2 |
Source
|
| Record name | 3-(chlorosulfonyl)-4-ethylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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